(2S,4R)-4-(4-(tert-Butyl)benzyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-[(4-tert-butylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C16H23NO2.ClH/c1-16(2,3)13-6-4-11(5-7-13)8-12-9-14(15(18)19)17-10-12;/h4-7,12,14,17H,8-10H2,1-3H3,(H,18,19);1H/t12-,14+;/m1./s1
• InChI Key: DEJUXLQPDAOUGA-OJMBIDBESA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CC2CC(NC2)C(=O)O.Cl
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C[C@@H]2C[C@H](NC2)C(=O)O.Cl
• Molecular Formula: C16H24ClNO2
• DSSTOX Substance ID: DTXSID20376057
• Molecular Weight: 297.82 g/mol
• CAS RN: 1049744-82-2

Description

(2S,4R)-4-(4-(tert-Butyl)benzyl)pyrrolidine-2-carboxylic acid hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various biological studies. This compound is a derivative of pyrrolidine and is commonly used in the synthesis of various drugs and biochemical compounds.

Scientific Research Applications

Drug Metabolism and Disposition

Research on the metabolism of certain pharmaceutical compounds reveals insights into how variations, including those related to the tert-butyl group, impact metabolic pathways. For instance, the study of CP-533,536, which involves a tert-butyl benzyl moiety similar to the one , highlights the compound's metabolism by cytochrome P450 enzymes. This research provides essential information for developing drugs with improved safety and efficacy profiles (Prakash et al., 2008).

Polymer Science

In the field of polymer science, the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from tert-butyl compounds have been explored. These materials exhibit high thermal stability and solubility in various solvents, making them candidates for advanced applications in materials science (Hsiao et al., 2000).

Biodegradable Polymers

The design and synthesis of hydrophilic aliphatic polyesters, including those involving tert-butyl derivatives, aim at developing new materials for medical and environmental applications. These efforts highlight the versatility of tert-butyl-based compounds in creating functional, biodegradable polymers (Trollsås et al., 2000).

Coordination Chemistry

Research in coordination chemistry involving tert-butyl benzyl pyrrolidine derivatives focuses on synthesizing and characterizing metal-organic frameworks (MOFs) and coordination polymers. These compounds exhibit unique structural features and potential for applications in catalysis, gas storage, and separation processes (Qin et al., 2005).